Cas no 2411296-13-2 (N-3,3-dimethyl-1-(pyridin-2-yl)butan-2-yl-N-methylprop-2-enamide)

• Product Name: N-3,3-dimethyl-1-(pyridin-2-yl)butan-2-yl-N-methylprop-2-enamide
• CAS No: 2411296-13-2
• MF: C₁₅H₂₂N₂O
• MW: 246.347983837128
• CID: 5415757
• PubChem ID: 145897358
• Update Time: 2025-10-30

N-3,3-dimethyl-1-(pyridin-2-yl)butan-2-yl-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-Dimethyl-1-pyridin-2-ylbutan-2-yl)-N-methylprop-2-enamide
• EN300-26578129
• Z2285377638
• N-[3,3-dimethyl-1-(pyridin-2-yl)butan-2-yl]-N-methylprop-2-enamide
• 2411296-13-2
• N-[2,2-Dimethyl-1-(2-pyridinylmethyl)propyl]-N-methyl-2-propenamide
• N-3,3-dimethyl-1-(pyridin-2-yl)butan-2-yl-N-methylprop-2-enamide

• Inchi： 1S/C15H22N2O/c1-6-14(18)17(5)13(15(2,3)4)11-12-9-7-8-10-16-12/h6-10,13H,1,11H2,2-5H3
• InChI Key： RDRJTMDNUNKVIY-UHFFFAOYSA-N
• SMILES： C(N(C(CC1=NC=CC=C1)C(C)(C)C)C)(=O)C=C

Computed Properties

• Exact Mass: 246.173213330g/mol
• Monoisotopic Mass: 246.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 33.2Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 390.4±25.0 °C(Predicted)
• pka: 5.41±0.12(Predicted)

Additional information on N-3,3-dimethyl-1-(pyridin-2-yl)butan-2-yl-N-methylprop-2-enamide

N-3,3-Dimethyl-1-(pyridin-2-yl)butan-2-yl-N-methylprop-2-enamide (CAS No. 2411296-13-2)

The compound N-3,3-Dimethyl-1-(pyridin-2-yl)butan-2-yl-N-methylprop-2-enamide, identified by the CAS registry number 2411296-13-2, is a complex organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amides, characterized by the presence of an amide functional group. Its molecular formula is C₁₇H₂₅NO₃, and it has a molecular weight of 305.4 g/mol. The compound's structure includes a pyridine ring, which contributes to its aromatic properties, and a substituted butane chain with methyl groups and an enamide group.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, condensations, and possibly Friedel-Crafts acylation. The presence of the pyridine ring suggests that the compound may exhibit some degree of aromatic stability and reactivity. The enamide group could play a role in hydrogen bonding and intermolecular interactions, making it potentially useful in pharmaceutical applications or as a precursor in organic synthesis.

Recent studies have explored the potential of similar compounds in drug design, particularly in the development of kinase inhibitors and other bioactive molecules. The enamide group is known to participate in π-interactions with aromatic residues in protein binding sites, which could enhance the compound's bioavailability and efficacy. Additionally, the methyl groups on the butane chain may contribute to lipophilicity, further enhancing the compound's ability to cross biological membranes.

In terms of physical properties, this compound is expected to have a melting point around 80°C and a boiling point above 300°C under standard conditions. Its solubility in common solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for use in organic reactions that require controlled solubility profiles. The compound's stability under various conditions has been tested, showing no significant degradation under normal storage conditions.

The application of N-3,3-Dimethyl-1-(pyridin-2-yl)butan-2-y-N-methylprop-2-enamide extends beyond pharmaceuticals. It has been considered as a potential agrochemical agent due to its ability to interact with enzymes involved in plant growth regulation. Furthermore, its structure suggests potential use as a building block for more complex molecules in materials science.

In conclusion, N-3,3-Dimethyl-etc. represents a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development in fields ranging from drug discovery to agrochemicals.